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Cat. No.: B086614

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Decanethiol, also known as decyl mercaptan, is a long-chain alkanethiol with the chemical
formula C10H22S. Its unique properties, stemming from a ten-carbon alkyl chain and a terminal
thiol (-SH) group, make it a versatile molecule in various scientific and industrial fields. This
guide provides a comprehensive overview of 1-decanethiol, focusing on its chemical and
physical properties, synthesis, applications, and safety considerations. While its use in
materials science is well-documented, its direct role in drug development and biological
signaling pathways is an emerging area with limited current research.

Chemical and Physical Properties

1-Decanethiol is a colorless liquid with a strong, characteristic odor.[1] It is insoluble in water
but soluble in many organic solvents. Key quantitative data are summarized in the tables
below.

Table 1: General Chemical Properties
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Property Value
CAS Number 143-10-2
Molecular Formula C10H22S

Molecular Weight

174.35 g/imol [2][3][4][5]

Synonyms

Decyl mercaptan, 1-Mercaptodecane

Table 2: Physical Properties

Property Value

Appearance Colorless liquid[1]

Odor Strong, unpleasant[3]
Boiling Point 237 °C (458.6 °F)

Melting Point -26 °C (-14.8 °F)[4]

Density 0.824 g/mL at 25 °C[4][6][7]

Vapor Pressure

0.0367 mmHg[1]

Flash Point

98 °C (208.4 °F) (closed cup)

Solubility

Insoluble in water; soluble in alcohols and
diethyl ether[3]

Synthesis and Reactions

While various methods exist for the synthesis of thiols, a common laboratory-scale preparation

involves the reaction of an alkyl halide with thiourea.

Experimental Protocol: Synthesis of 1-Decanethiol from

1-Bromodecane

This protocol is adapted from a general procedure for the synthesis of n-dodecyl mercaptan.[1]
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Materials:

1-Bromodecane

e Thiourea

e 959% Ethanol

e Sodium hydroxide (NaOH)

o Water

e Benzene

e Anhydrous sodium sulfate (Na2S0a4)

e Dilute sulfuric acid (H2SOa4)

Procedure:

A mixture of 1-bromodecane (0.5 mole), thiourea (0.5 mole), and 250 mL of 95% ethanol is
refluxed for 3 hours.

o A solution of sodium hydroxide (0.75 mole) in 300 mL of water is added to the mixture.

e The resulting mixture is refluxed for an additional 2 hours, during which the 1-decanethiol
will separate as an oil.

e The layers are separated. The aqueous layer is acidified with dilute sulfuric acid and then
extracted with benzene.

e The benzene extract is combined with the crude 1-decanethiol layer, washed twice with
water, and dried over anhydrous sodium sulfate.

e The solvent is removed by distillation, and the residual oil is distilled under reduced pressure
to yield pure 1-decanethiol.

Logical Relationship for 1-Decanethiol Synthesis
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Synthesis of 1-Decanethiol
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A flowchart illustrating the synthesis of 1-decanethiol.

Applications
Self-Assembled Monolayers (SAMSs)

1-Decanethiol is extensively used to form highly ordered self-assembled monolayers on gold
surfaces.[6] These SAMs are valuable in various fields, including nanoscience, electronics, and
biomaterials, for modifying surface properties.

This protocol provides a general guideline for the solution-based self-assembly of 1-
decanethiol on a gold surface.[8][9]

Materials:

Gold-coated substrate (e.qg., silicon wafer with a gold film)

1-Decanethiol

200 proof ethanol (solvent)

Tweezers
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o Clean glass or polypropylene containers
e Dry nitrogen gas
Procedure:

o Cleaning the Substrate: Thoroughly clean the gold substrate to remove any organic
contaminants. This can be done by rinsing with ethanol and drying with a stream of nitrogen.
For more rigorous cleaning, piranha solution (a 3:1 mixture of concentrated sulfuric acid and
30% hydrogen peroxide) can be used with extreme caution.

» Solution Preparation: Prepare a dilute solution of 1-decanethiol in ethanol. A typical
concentration is 1 mM.

e Immersion: Immerse the clean gold substrate in the thiol solution. To minimize oxidation, the
container can be backfilled with dry nitrogen.

o Self-Assembly: Allow the self-assembly to proceed for 24-48 hours. Longer immersion times
generally lead to more ordered monolayers.

» Rinsing: After the desired immersion time, remove the substrate from the solution with
tweezers and rinse thoroughly with fresh ethanol to remove any non-chemisorbed thiols.

» Drying: Dry the substrate with a gentle stream of dry nitrogen gas.

o Storage: Store the prepared SAMs in a clean, dry environment, such as a desiccator or
under nitrogen.

Experimental Workflow for SAM Preparation
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Workflow for 1-Decanethiol SAM Preparation
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A workflow diagram for the preparation of 1-decanethiol SAMs.

Nanotechnology

1-Decanethiol is utilized as a capping agent in the synthesis of nanoparticles, particularly gold
nanoparticles. The thiol group strongly binds to the nanoparticle surface, providing stability and

preventing aggregation.
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This is a general one-step synthesis protocol.[10][11]

Materials:

Gold(lll) chloride trihydrate (HAuCla-3H20)

1-Decanethiol

Toluene (or another organic solvent)

Sodium borohydride (NaBHa4) or tert-butylamine borane complex (reducing agent)
Procedure:

» Dissolve the gold precursor and 1-decanethiol in the organic solvent in a reaction flask.
o Heat the mixture to a specific temperature (e.g., 55 °C) with vigorous stirring.

o Rapidly add a solution of the reducing agent to the heated mixture.

o Continue stirring at the elevated temperature for a couple of hours, then at room temperature
for several hours.

o The formation of gold nanopatrticles is often indicated by a color change in the solution.

e The nanoparticles can be isolated by precipitation with a non-solvent (e.g., ethanol) and
centrifugation.

Corrosion Inhibition

1-Decanethiol has been investigated as a corrosion inhibitor for various metals, including
carbon steel.[12][13][14][15][16] It forms a protective monolayer on the metal surface, which
acts as a barrier to corrosive agents.

Experimental Setup:

o Athree-electrode electrochemical cell is used, consisting of a working electrode (the metal to
be tested, e.g., carbon steel), a reference electrode (e.g., saturated calomel electrode), and
a counter electrode (e.qg., platinum).
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e The corrosive medium is typically a saline solution saturated with a corrosive gas like COs-.

» A potentiostat/galvanostat is used to perform the electrochemical measurements.

Procedure:

o The working electrode is polished and cleaned before immersion in the corrosive solution.

» The solution contains a specific concentration of 1-decanethiol as the inhibitor.

» The open-circuit potential (OCP) is monitored until it stabilizes.

o EIS measurements are performed by applying a small amplitude AC potential at a range of
frequencies.

e The impedance data is plotted in Nyquist and Bode plots and can be fitted to an equivalent
electrical circuit to determine parameters such as charge transfer resistance, which is
inversely proportional to the corrosion rate.

Experimental Setup for Corrosion Inhibition Study

Electrochemical Cell for Corrosion Inhibition Study

Potentiostat

Working Electrode Reference Electrode Counter Electrode
(Carbon Steel) (e.g., SCE) (e.g., Platinum)

Electrochemical Cell
(Corrosive Medium + 1-Decanethiol)

Click to download full resolution via product page

A diagram of the experimental setup for corrosion inhibition studies.
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Relevance to Drug Development and Biological
Systems

The direct application of 1-decanethiol in drug development is not well-established in current
scientific literature. However, the thiol group is present in several approved drugs and plays a
crucial role in their mechanism of action.[12][17] Thiol-containing compounds can act as
antioxidants by scavenging reactive oxygen species, and as chelating agents for heavy metals.
[21[12][17]

Hypothetical Signaling Pathway Interaction

While no specific signaling pathways have been identified for 1-decanethiol, its hydrophobic
nature suggests it could interact with cell membranes. Alkanethiols can potentially modulate the
function of membrane proteins and ion channels.[6][18][19] This interaction could, in theory,
lead to downstream effects on intracellular signaling cascades. However, this remains a
speculative area requiring further research.

Hypothetical Interaction of 1-Decanethiol with a Cell

——— 17 Activation/
. Partitioning Modulation Membrane Protein Inhibition Intracellular
1-Decanethiol Cell Membrane (.g., lon Channel) Signaling Cascade Cellular Response

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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